Ethyl 5-{benzoyl[(2,4-dimethylphenyl)sulfonyl]amino}-2-methyl-1-benzofuran-3-carboxylate

• Molecular Formula: C27H25NO6S
• Molecular Weight: 491.6 g/mol
• IUPAC Name: ethyl 5-[benzoyl-(2,4-dimethylphenyl)sulfonylamino]-2-methyl-1-benzofuran-3-carboxylate
• InChI: InChI=1S/C27H25NO6S/c1-5-33-27(30)25-19(4)34-23-13-12-21(16-22(23)25)28(26(29)20-9-7-6-8-10-20)35(31,32)24-14-11-17(2)15-18(24)3/h6-16H,5H2,1-4H3
• InChI Key: ZACSPLZTKCYVMI-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(OC2=C1C=C(C=C2)N(C(=O)C3=CC=CC=C3)S(=O)(=O)C4=C(C=C(C=C4)C)C)C

Description

Ethyl 5-{benzoyl[(2,4-dimethylphenyl)sulfonyl]amino}-2-methyl-1-benzofuran-3-carboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. This compound is known for its unique structure and diverse properties that make it a promising candidate for the development of new drugs and therapies. In

Mechanism of Action

The mechanism of action of Ethyl 5-{benzoyl[(2,4-dimethylphenyl)sulfonyl]amino}-2-methyl-1-benzofuran-3-carboxylate is not fully understood. However, it is believed to act by inhibiting the activity of specific enzymes and receptors in the body. For example, it has been shown to inhibit the activity of carbonic anhydrase by binding to the active site of the enzyme and preventing the conversion of carbon dioxide to bicarbonate ions.
Biochemical and Physiological Effects:
Ethyl 5-{benzoyl[(2,4-dimethylphenyl)sulfonyl]amino}-2-methyl-1-benzofuran-3-carboxylate has been found to exhibit a wide range of biochemical and physiological effects. It has been shown to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines and chemokines. It has also been found to exhibit antitumor activity by inducing apoptosis in cancer cells and inhibiting angiogenesis. Additionally, it has been shown to possess antimicrobial properties by inhibiting the growth of various bacterial and fungal strains.

Advantages and Limitations for Lab Experiments

One of the main advantages of Ethyl 5-{benzoyl[(2,4-dimethylphenyl)sulfonyl]amino}-2-methyl-1-benzofuran-3-carboxylate is its diverse range of biological activities, which make it a promising candidate for the development of new drugs and therapies. However, one of the limitations of this compound is its relatively low solubility in water, which can make it difficult to use in certain lab experiments.

Future Directions

There are several future directions for the research and development of Ethyl 5-{benzoyl[(2,4-dimethylphenyl)sulfonyl]amino}-2-methyl-1-benzofuran-3-carboxylate. One potential direction is the exploration of its potential as a therapeutic agent for the treatment of various diseases, including cancer, inflammation, and microbial infections. Another direction is the optimization of its chemical structure to improve its solubility and bioavailability. Additionally, further studies are needed to elucidate its mechanism of action and potential side effects.

Synthesis Methods

The synthesis method of Ethyl 5-{benzoyl[(2,4-dimethylphenyl)sulfonyl]amino}-2-methyl-1-benzofuran-3-carboxylate involves a series of chemical reactions that require specific reagents and conditions. One of the most commonly used methods for synthesizing this compound is the reaction between 5-hydroxy-2-methylbenzofuran-3-carboxylic acid and 4-(2,4-dimethylphenylsulfonyl)aniline in the presence of ethyl chloroformate. This reaction leads to the formation of Ethyl 5-{benzoyl[(2,4-dimethylphenyl)sulfonyl]amino}-2-methyl-1-benzofuran-3-carboxylate with a high yield and purity.

Scientific Research Applications

Ethyl 5-{benzoyl[(2,4-dimethylphenyl)sulfonyl]amino}-2-methyl-1-benzofuran-3-carboxylate has been extensively studied for its potential applications in the field of medicinal chemistry. This compound has been shown to exhibit a wide range of biological activities, including anti-inflammatory, antitumor, and antimicrobial properties. It has also been found to be a potent inhibitor of several enzymes, including carbonic anhydrase, acetylcholinesterase, and butyrylcholinesterase.